Cas no 1806535-12-5 (3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one)

3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one is a brominated aromatic ketone derivative featuring a difluoromethoxy substituent, which enhances its reactivity and utility in organic synthesis. The presence of two bromine atoms at distinct positions allows for selective functionalization, making it a versatile intermediate in the preparation of complex molecules, particularly in pharmaceutical and agrochemical applications. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions, offering synthetic flexibility for constructing diverse molecular architectures. Its well-defined structure ensures consistent performance in multi-step synthetic routes.

3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one structure

1806535-12-5 structure

Product Name:3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one

CAS No:1806535-12-5

MF:C₁₁H₁₀Br₂F₂O₂

MW:372.000709056854

CID:4979323

Update Time:2025-10-30

3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one
- Inchi： 1S/C11H10Br2F2O2/c12-5-7-1-2-10(17-11(14)15)4-8(7)3-9(16)6-13/h1-2,4,11H,3,5-6H2
- InChI Key： ODLGDUOFAVHFAR-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=CC=1CC(CBr)=O)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 252
XLogP3: 3.8
Topological Polar Surface Area: 26.3

3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013013776-250mg	3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one	1806535-12-5	97%	250mg	470.40 USD	2021-06-25
Alichem	A013013776-500mg	3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one	1806535-12-5	97%	500mg	815.00 USD	2021-06-25
Alichem	A013013776-1g	3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one	1806535-12-5	97%	1g	1,504.90 USD	2021-06-25

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Additional information on 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806535-12-5)

3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806535-12-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated aromatic ring with a difluoromethoxy substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where halogenated compounds often exhibit enhanced binding affinity and metabolic stability.

The compound's CAS number 1806535-12-5 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Its structure includes a propan-2-one backbone, which is a common motif in ketone-based pharmaceuticals. The presence of bromine atoms at strategic positions enhances its reactivity, enabling diverse functionalization pathways. This versatility makes it a sought-after building block for designing novel therapeutic agents, particularly in the fields of oncology and neurology.

Recent trends in AI-driven drug discovery have highlighted the importance of halogenated intermediates like 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one. Computational models often prioritize such compounds due to their favorable physicochemical properties and compatibility with high-throughput screening. Additionally, the difluoromethoxy group is known to improve bioavailability, a critical factor in optimizing drug candidates. These attributes align with the growing demand for precision medicine and targeted therapies.

From an industrial perspective, the synthesis of CAS 1806535-12-5 involves multi-step organic reactions, including bromination and etherification. Manufacturers emphasize scalability and purity, as even minor impurities can impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control. The compound's stability under various storage conditions is another area of investigation, particularly for long-term research projects.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its brominated nature necessitates careful handling to minimize ecological impact. Researchers are exploring green chemistry approaches to synthesize derivatives of 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one with reduced environmental footprints. This aligns with global initiatives promoting sustainable chemistry and eco-friendly manufacturing practices.

In summary, 3-Bromo-1-(2-(bromomethyl)-5-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806535-12-5) represents a cutting-edge tool in medicinal chemistry. Its structural complexity and functional diversity make it indispensable for developing next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative drug design and chemical synthesis.